Cas no 61953-19-3 (Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(methylthio)-)
61953-19-3 structure
Product Name:Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(methylthio)-
CAS No:61953-19-3
MF:C10H13NO4S2
MW:275.344520330429
CID:1632887
Update Time:2024-09-11
Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(methylthio)-
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- Inchi: 1S/C10H13NO4S2/c1-11(2)17(14,15)7-4-5-9(16-3)8(6-7)10(12)13/h4-6H,1-3H3,(H,12,13)
- InChI Key: ZLLHUIJDPQCMLV-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(S(N(C)C)(=O)=O)=CC=C1SC
Computed Properties
- Exact Mass: 275.02869
Experimental Properties
- Density: 1.44±0.1 g/cm3(Predicted)
- Boiling Point: 441.9±55.0 °C(Predicted)
- PSA: 74.68
- pka: 3.16±0.10(Predicted)
Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(methylthio)- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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